Cas no 38405-71-9 (1H-Pyrazole-3-carboxylic acid, 5-chloro-4-formyl-1-phenyl-, ethyl ester)

1H-Pyrazole-3-carboxylic acid, 5-chloro-4-formyl-1-phenyl-, ethyl ester structure
38405-71-9 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 5-chloro-4-formyl-1-phenyl-, ethyl ester
CAS No:38405-71-9
MF:C13H11ClN2O3
MW:278.69104218483
CID:1489003
PubChem ID:3548473
Update Time:2025-04-21

1H-Pyrazole-3-carboxylic acid, 5-chloro-4-formyl-1-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 5-chloro-4-formyl-1-phenyl-, ethyl ester
    • ethyl 5-chloro-4-formyl-1-phenyl-1H-pyrazole-3-carboxylate
    • 38405-71-9
    • WS-00584
    • E71351
    • STL485961
    • AKOS001574428
    • SCHEMBL6123645
    • MFCD00806180
    • Inchi: 1S/C13H11ClN2O3/c1-2-19-13(18)11-10(8-17)12(14)16(15-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3
    • InChI Key: IQXMWLSTWYGEGZ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=O)C(C(=O)OCC)=NN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 278.04593
  • Monoisotopic Mass: 278.0458199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 61.2Ų

Experimental Properties

  • PSA: 61.19

1H-Pyrazole-3-carboxylic acid, 5-chloro-4-formyl-1-phenyl-, ethyl ester Related Literature

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司